2-[2-(1H-indol-3-yl)ethyl]-3-oxo-N-phenyl-1,2,4,5-tetrahydro-5,7a-epoxyisoindole-4-carboxamide

• Molecular Formula: C25H23N3O3
• Molecular Weight: 413.5 g/mol
• IUPAC Name: (1R,5S,7S)-3-[2-(1H-indol-3-yl)ethyl]-4-oxo-N-phenyl-10-oxa-3-azatricyclo[5.2.1.01,5]dec-8-ene-6-carboxamide
• InChI: InChI=1S/C25H23N3O3/c29-23(27-17-6-2-1-3-7-17)21-20-10-12-25(31-20)15-28(24(30)22(21)25)13-11-16-14-26-19-9-5-4-8-18(16)19/h1-10,12,14,20-22,26H,11,13,15H2,(H,27,29)/t20-,21?,22+,25-/m0/s1
• InChI Key: YEVPHJIBDVTKJC-XTMJHDMTSA-N
• Isomeric SMILES: C1[C@]23C=C[C@H](O2)C([C@@H]3C(=O)N1CCC4=CNC5=CC=CC=C54)C(=O)NC6=CC=CC=C6
• Canonical SMILES: C1C23C=CC(O2)C(C3C(=O)N1CCC4=CNC5=CC=CC=C54)C(=O)NC6=CC=CC=C6

Description

The compound 2-[2-(1H-indol-3-yl)ethyl]-3-oxo-N-phenyl-1,2,4,5-tetrahydro-5,7a-epoxyisoindole-4-carboxamide is a structurally complex molecule featuring an indole moiety, an epoxyisoindole ring system, and a phenyl carboxamide group. Its unique architecture combines a strained 5,7a-epoxyisoindole core with a 1H-indol-3-yl ethyl substituent, which may confer distinct electronic and steric properties. While direct experimental data for this compound are unavailable in the provided evidence, its structural analogs and synthesis methodologies offer insights into its behavior and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of indole derivatives typically involves the Fischer indole synthesis, which uses phenylhydrazine and cyclohexanone under acidic conditions Common reagents include methanesulfonic acid and methanol under reflux conditions .

Industrial Production Methods

Industrial production of such complex molecules often involves optimizing the reaction conditions to maximize yield and purity. This can include the use of catalysts, temperature control, and purification techniques such as crystallization or chromatography .

Chemical Reactions Analysis

Types of Reactions

Oxidation: Indole derivatives can undergo oxidation reactions, often using reagents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be performed using reagents like lithium aluminum hydride or sodium borohydride.

Substitution: Electrophilic substitution reactions are common due to the electron-rich nature of the indole ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Friedel-Crafts acylation using aluminum chloride as a catalyst.

Major Products

The major products of these reactions depend on the specific conditions and reagents used. For example, oxidation can lead to the formation of carboxylic acids, while reduction can yield alcohols or amines .

Scientific Research Applications

Chemistry

In chemistry, indole derivatives are used as building blocks for the synthesis of more complex molecules. They are also studied for their unique electronic properties and reactivity .

Biology

Biologically, indole derivatives have been found to exhibit a wide range of activities, including antiviral, anti-inflammatory, and anticancer properties . They are often used in the development of new pharmaceuticals.

Medicine

In medicine, these compounds are explored for their potential therapeutic effects. For example, some indole derivatives are being investigated for their ability to inhibit specific enzymes or receptors involved in disease pathways .

Industry

Industrially, indole derivatives are used in the manufacture of dyes, perfumes, and agrochemicals. Their diverse reactivity makes them valuable intermediates in various chemical processes .

Mechanism of Action

The mechanism of action of 2-[2-(1H-indol-3-yl)ethyl]-3-oxo-N-phenyl-1,2,4,5-tetrahydro-5,7a-epoxyisoindole-4-carboxamide likely involves interaction with specific molecular targets such as enzymes or receptors. The indole moiety can engage in π-π interactions, hydrogen bonding, and other non-covalent interactions with biological molecules . These interactions can modulate the activity of the target, leading to the observed biological effects.

Comparison with Similar Compounds

Target Compound

• Core : 5,7a-Epoxyisoindole fused with tetrahydro and oxo groups.
• Substituents :
  • 2-(1H-Indol-3-yl)ethyl group at position 2.
  • N-Phenyl carboxamide at position 3.

Analog Compounds (–6)

N-(4-Benzoylphenyl)-5-fluoro-1H-indole-2-carboxamide ():

• Core : Simple indole-2-carboxamide.
• Substituents : 5-Fluoroindole, 4-benzoylphenyl group.
• Key Differences : Lacks the epoxyisoindole ring and features a fluorine atom for enhanced metabolic stability .

EUROPEAN PATENT EXAMPLE (): Core: Pyrido[1,2-b]pyridazine with difluoroindole. Substituents: Difluoroindole, trifluoromethyl furan. Key Differences: Fluorine-rich substituents increase hydrophobicity and electron-withdrawing effects compared to the target’s non-fluorinated indole .

Isoindole Derivatives (): Core: 2,3-Dihydro-1H-isoindole with sulfanyl and quinazolinone groups. Substituents: Sulfur-containing side chains. Key Differences: Sulfanyl groups enable disulfide bonding, absent in the target’s oxygen-dominated epoxyisoindole .

Key Observations :

• Yields for indole-carboxamide analogs in are moderate to low (10–37.5%), suggesting challenges in sterically hindered reactions .

Physical and Spectral Properties

Melting Points and Chromatography

• N-(4-Benzoylphenyl)-5-fluoroindole-2-carboxamide : m.p. 249–250°C, Rf = 0.67 (CHCl3/MeOH) .
• 5-Fluoro-N-[2-(4-methylbenzoyl)phenyl]-1H-indole-2-carboxamide : m.p. 233–234°C, Rf = 0.77 (CHCl3/MeOH) .
• Target Compound (Predicted) : Likely higher melting point due to rigid epoxyisoindole core (estimated >250°C).

NMR and IR Data

Compound	^1^H-NMR (δ ppm)	^13^C-NMR (δ ppm)	IR (ν cm⁻¹)
N-(4-Benzoylphenyl)-5-fluoroindole-2-carboxamide	12.33 (NHCO), 9.25 (H-1 indole)	190.5 (C=O), 157.62 (C-F)	1666.50 (C=O stretch)
Target Compound (Predicted)	~12.5 (NHCO), 6.5–7.5 (epoxyisoindole)	~100–105 (epoxy carbons)	1700–1750 (C=O stretch)	—

Key Differences :

• The target’s epoxyisoindole protons are expected to resonate downfield (6.5–7.5 ppm) due to ring strain.
• IR carbonyl stretches may shift higher (~1700–1750 cm⁻¹) compared to compounds (1666 cm⁻¹) due to conjugation with the epoxy group.

Biological Activity

The compound 2-[2-(1H-indol-3-yl)ethyl]-3-oxo-N-phenyl-1,2,4,5-tetrahydro-5,7a-epoxyisoindole-4-carboxamide is a novel synthetic molecule that has garnered attention in pharmacological research due to its potential biological activities. This article aims to provide a comprehensive overview of the biological activity associated with this compound, including its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure

The molecular structure of the compound can be represented as follows:

$$\text{C}_{20}\text{H}_{22}\text{N}_{2}\text{O}_{3}$$

This structure features an indole moiety, which is known for its diverse biological activities.

Biological Activity Overview

Research indicates that compounds with similar structures often exhibit a range of biological activities including:

• Antimicrobial : Several derivatives have shown effectiveness against bacterial strains such as E. coli and S. aureus.
• Antitumor : Initial studies suggest potential anticancer properties.
• Anti-inflammatory : The compound may possess anti-inflammatory effects, making it a candidate for treating inflammatory diseases.

The biological activity of the compound is hypothesized to be mediated through several mechanisms:

• Inhibition of Enzymatic Activity : The compound may inhibit specific enzymes involved in metabolic pathways related to inflammation and tumor growth.
• Receptor Modulation : It could interact with various receptors in the central nervous system (CNS), influencing neurotransmitter levels and pathways.

Antimicrobial Activity

A study conducted on similar indole derivatives demonstrated significant antibacterial activity against E. coli and S. aureus, with minimum inhibitory concentrations (MIC) reported at 256 µg/mL . This suggests that the target compound may share similar antimicrobial properties.

Antitumor Potential

In vitro studies have indicated that compounds with an indole structure can induce apoptosis in cancer cells. For instance, derivatives have shown to inhibit cell proliferation in breast cancer cell lines, indicating potential therapeutic applications in oncology .

Anti-inflammatory Effects

Research has highlighted the anti-inflammatory potential of indole-based compounds. The target compound may inhibit pro-inflammatory cytokines, thus reducing inflammation in various models .

Data Table: Summary of Biological Activities

Activity Type	Observed Effect	Reference
Antimicrobial	Effective against E. coli and S. aureus (MIC = 256 µg/mL)
Antitumor	Induces apoptosis in cancer cells
Anti-inflammatory	Reduces pro-inflammatory cytokines